Cas no 7399-04-4 (1H-Isoindole-1,3(2H)-dione,2-[3-[(6-methoxy-8-quinolinyl)amino]propyl]-)

• Product name: 1H-Isoindole-1,3(2H)-dione,2-[3-[(6-methoxy-8-quinolinyl)amino]propyl]-
• CAS No: 7399-04-4
• MF: C₂₁H₁₉N₃O₃
• MW: 361.393864870071
• CID: 577217
• PubChem ID: 414097

1H-Isoindole-1,3(2H)-dione,2-[3-[(6-methoxy-8-quinolinyl)amino]propyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[3-[(6-methoxy-8-quinolinyl)amino]propyl]-
• N-[3-(6-Methoxy-8-quinolylamino)propyl]phthalimide; NSC55139; N-[3-(6-methoxy-[8]quinolylamino)-propyl]-phthalimide; N-[3-(6-Methoxy-[8]chinolylamino)-propyl]-phthalimid; AC1L96Y9; NCIOpen2_007485; KB-226950;
• NSC-55139
• NSC55139
• 2-[3-[(6-methoxyquinolin-8-yl)amino]propyl]isoindole-1,3-dione
• NCIOpen2_007485
• 2-[3-[(6-methoxy-8-quinolyl)amino]propyl]isoindoline-1,3-dione
• N-[3-(6-Methoxy-8-quinolylamino)propyl]phthalimide
• DTXSID50328807
• 7399-04-4

• Inchi： InChI=1S/C21H19N3O3/c1-27-15-12-14-6-4-9-23-19(14)18(13-15)22-10-5-11-24-20(25)16-7-2-3-8-17(16)21(24)26/h2-4,6-9,12-13,22H,5,10-11H2,1H3
• InChI Key： HMZXJEHXIUYKCU-UHFFFAOYSA-N
• SMILES： COC1=CC(=C2C(=C1)C=CC=N2)NCCCN3C(=O)C4=CC=CC=C4C3=O

Computed Properties

• Exact Mass: 361.14277
• Monoisotopic Mass: 361.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.329
• Boiling Point: 591.5°Cat760mmHg
• Flash Point: 311.5°C
• Refractive Index: 1.685
• PSA: 71.53
• LogP: 3.35250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives